N-((5-(thiophen-2-yl)furan-2-yl)methyl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-[(5-thiophen-2-ylfuran-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H17NO3S/c1-13-5-2-3-6-15(13)21-12-18(20)19-11-14-8-9-16(22-14)17-7-4-10-23-17/h2-10H,11-12H2,1H3,(H,19,20)
• InChI Key: JSXTUDDQUDOVNG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NCC2=CC=C(O2)C3=CC=CS3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

N-((5-(thiophen-2-yl)furan-2-yl)methyl)-2-(o-tolyloxy)acetamide, also known as TFMA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• Efficient Synthesis : A series of derivatives, including compounds similar to N-((5-(thiophen-2-yl)furan-2-yl)methyl)-2-(o-tolyloxy)acetamide, have been synthesized using environmentally friendly methods. These synthesis procedures offer advantages such as good yields, straightforward protocols, and mild reaction conditions, highlighting the compound's versatility in chemical synthesis (Raju, Maram, Anitha, & Sreenivasulu, 2022).

• Heterocyclic Chemistry : The compound is part of research focusing on heterocyclic chemistry, where derivatives are synthesized for various applications, including as intermediates in pharmaceuticals and materials science. For instance, silylation reactions involving similar acetamide compounds have been studied for their ability to form heterocycles, which are crucial in developing new materials and drugs (Lazareva et al., 2017).

Potential Biological Activities

• Antimalarial Activity : Research has also explored the antimalarial activities of compounds structurally related to N-((5-(thiophen-2-yl)furan-2-yl)methyl)-2-(o-tolyloxy)acetamide. These studies aim to understand the quantitative structure-activity relationships, providing insights into designing more effective antimalarial agents (Werbel et al., 1986).

• Antimicrobial Activity : Schiff bases derived from related thiophene and furan compounds have been synthesized and characterized, showing potential antimicrobial activities. This suggests that derivatives of N-((5-(thiophen-2-yl)furan-2-yl)methyl)-2-(o-tolyloxy)acetamide could also possess antimicrobial properties, which are valuable in developing new antimicrobial agents (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).

Applications in Material Science

• Organometallic Chemistry : The interaction of similar acetamide compounds with organometallics leads to the formation of silaheterocyclic compounds, which are of interest in material science for their unique properties and applications (Lazareva et al., 2017).